Cas no 904516-62-7 (2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide)

• Product Name: 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide
• CAS No: 904516-62-7
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 5494649
• Update Time: 2025-06-14

2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(7-methyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]propanamide
• Propanamide, 2-methyl-N-[2-(7-methyl-2-oxo-2H-1-benzopyran-4-yl)-3-benzofuranyl]-
• 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide

• Inchi： 1S/C22H19NO4/c1-12(2)22(25)23-20-15-6-4-5-7-17(15)27-21(20)16-11-19(24)26-18-10-13(3)8-9-14(16)18/h4-12H,1-3H3,(H,23,25)
• InChI Key： CWZJUURDXGSDEV-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC=CC=C2OC=1C1C2=CC=C(C)C=C2OC(=O)C=1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide

Research Brief on 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide (CAS: 904516-62-7)

In recent years, the compound 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide (CAS: 904516-62-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique coumarin-benzofuran hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have highlighted the efficiency of palladium-catalyzed coupling reactions in constructing the benzofuran moiety, followed by amide bond formation to introduce the propanamide side chain. The compound's structural complexity and high yield (reported up to 85% in optimized conditions) make it an attractive candidate for further derivatization and scale-up production.

From a pharmacological perspective, this compound has demonstrated notable activity as a selective inhibitor of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. In vitro assays using human recombinant enzymes revealed that 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide exhibits a 50-fold selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, recent molecular docking studies have elucidated its binding mode within the COX-2 active site, providing insights for future structure-activity relationship (SAR) optimizations.

Beyond its anti-inflammatory properties, emerging research has explored the compound's anticancer potential. Preliminary in vivo studies in murine models of colorectal cancer have shown that 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide can significantly reduce tumor volume by up to 60% when administered at 50 mg/kg/day for 21 days. Mechanistic investigations suggest that this effect may be mediated through the downregulation of NF-κB signaling and subsequent inhibition of pro-survival genes. However, further studies are needed to validate these findings and assess the compound's safety profile in higher organisms.

Recent advancements in formulation science have also addressed the compound's previously reported solubility challenges. Novel nanoparticle-based delivery systems, particularly those employing poly(lactic-co-glycolic acid) (PLGA) polymers, have improved the compound's bioavailability by approximately 3-fold in pharmacokinetic studies. These technological innovations could pave the way for more effective clinical translation of this promising molecule.

In conclusion, 2-methyl-N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylpropanamide represents a multifaceted therapeutic agent with applications spanning inflammation and oncology. While current research is predominantly preclinical, the compound's unique pharmacophore and demonstrated efficacy warrant continued investigation. Future directions should focus on comprehensive toxicology assessments, humanized animal models, and potential combination therapies to fully realize its clinical potential.